BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of Kinetin Triphosphate
Tetrasodium Salt: A Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Kinetin triphosphate tetrasodium

Cat. No.: B15606389

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of Kinetin Triphosphate Tetrasodium Salt (CAS 1450894-
16-2). All personnel handling this compound must adhere to the following procedures to ensure
personal safety and environmental compliance. This guide is intended for researchers,
scientists, and drug development professionals.

Kinetin Triphosphate Tetrasodium Salt is a synthetic ATP analog used in research. While
comprehensive toxicological data for this specific compound is not readily available, the known
hazards of its constituent parts necessitate a cautious approach to its disposal. The parent
compound, Kinetin, is suspected of causing genetic defects.[1][2] Therefore, drain disposal is
not recommended.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) and Emergency Procedures
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or other chemically

resistant gloves.

To prevent skin contact.[2]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes.

Skin and Body Protection

Laboratory coat.

To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
may be necessary if

aerosolization is possible.

To avoid inhalation.

Emergency Procedures

Skin Contact

Wash with soap and water and
rinse thoroughly. If skin
irritation occurs, seek medical

advice.[1]

To remove any residual
chemical.

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.[1]

To flush out the chemical and

prevent damage.

Call a doctor or physician if

To seek immediate medical

Ingestion )
you feel unwell.[1] attention.
Remove person to fresh air
and keep comfortable for ) )
) ) o To provide fresh air and seek
Inhalation breathing. If experiencing

respiratory symptoms, call a
doctor.[1]

medical help if needed.

Chemical and Safety Data Summary
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The following table summarizes key quantitative data for Kinetin Triphosphate Tetrasodium

Salt.

Table 2: Chemical and Safety Data for Kinetin Triphosphate Tetrasodium Salt

Parameter Information Source
CAS Number 1450894-16-2 [3]
Molecular Formula C1sHieNsNasO14P3 [4]
Molecular Weight 675.19 g/mol [4]
Hazard Statements (for Suspected of causing genetic 2]
Kinetin) defects (H341).

Slightly hazardous for water.

Environmental Hazards (for Do not allow to reach ground

Kinetin) water, water course or sewage
system.[1]

Storage Temperature -70°C

[3]

Experimental Protocol: Disposal of Kinetin

Triphosphate Tetrasodium Salt

This protocol outlines the recommended procedure for the disposal of small laboratory

quantities of Kinetin Triphosphate Tetrasodium Salt.

Materials:

e Personal Protective Equipment (PPE) as specified in Table 1.

o Designated hazardous waste container, clearly labeled "Hazardous Waste: Kinetin

Triphosphate Tetrasodium Salt."

e Chemical fume hood.

Procedure:
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o Waste Collection:

o All solutions containing Kinetin Triphosphate Tetrasodium Salt, as well as any materials
used to clean up spills (e.g., absorbent pads), should be collected as hazardous waste.

o Do not discharge any solutions containing this compound down the drain.[1]

o Solid waste, such as contaminated gloves, pipette tips, and tubes, should be placed in a
designated, sealed waste bag within the hazardous waste container.

o Container Management:
o Ensure the hazardous waste container is kept closed when not in use.

o Store the waste container in a designated, well-ventilated, and secure area away from
incompatible materials.

 Final Disposal:

o Arrange for the disposal of the hazardous waste container through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

o Follow all local, regional, and national regulations for the disposal of hazardous chemical
waste.[1][2]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of Kinetin Triphosphate Tetrasodium Salt.
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Preparation

Start: Handling Kinetin Triphosphate Tetrasodium Salt Waste

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

/
/

Waste Collection

Collect Aqueous Waste in Collect Contaminated Solid Waste
Designated '‘Hazardous Waste' Container (Gloves, Tips) in a Lined Container

Interim Storage

Securely Seal Waste Containers

Store in a Designated,
Well-Ventilated, and Secure Area

Contact Institutional EHS or
Licensed Waste Disposal Contractor

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Kinetin Triphosphate Tetrasodium Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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